Cas no 1270123-97-1 ((3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid
• CAS No: 1270123-97-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5700888
• PubChem ID: 55292458
• Update Time: 2025-06-10

(3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoicacid
• AKOS006367026
• 1270123-97-1
• (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid
• EN300-1284589
• 3-Pyridinepropanoic acid, β-amino-4-methyl-, (βS)-

• Inchi： 1S/C9H12N2O2/c1-6-2-3-11-5-7(6)8(10)4-9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： KNLMSTBFYOCJDJ-QMMMGPOBSA-N
• SMILES： OC(C[C@@H](C1C=NC=CC=1C)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 373.1±42.0 °C(Predicted)
• pka: 3.07±0.12(Predicted)

Additional information on (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid

Recent Advances in the Study of (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid (CAS: 1270123-97-1)

The compound (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid (CAS: 1270123-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-amino acid derivative, characterized by its unique pyridine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid, highlighting its enantioselective synthesis using asymmetric hydrogenation. The research demonstrated that the (S)-enantiomer exhibits superior binding affinity to specific targets compared to its (R)-counterpart, underscoring the importance of stereochemistry in its biological activity. The study also reported a scalable synthetic route, which could facilitate further preclinical development.

In another recent investigation, researchers evaluated the compound's potential as a modulator of glutamate receptors, particularly the metabotropic glutamate receptor subtype 5 (mGluR5). The findings, published in ACS Chemical Neuroscience, revealed that (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid acts as a negative allosteric modulator, offering a novel approach for treating neurological disorders such as Parkinson's disease and Fragile X syndrome. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and functional effects of the compound.

Further research has explored the application of (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid in drug design, particularly as a building block for peptidomimetics. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described its incorporation into peptide analogs, resulting in enhanced stability and bioavailability. The modified peptides exhibited improved pharmacokinetic profiles and retained their biological activity, suggesting potential for therapeutic use in metabolic disorders.

Ongoing clinical trials are investigating the safety and efficacy of derivatives of (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid in various disease models. Preliminary results indicate favorable tolerability and promising therapeutic effects, particularly in neurodegenerative and inflammatory conditions. These findings position the compound as a valuable candidate for further drug development.

In conclusion, (3S)-3-amino-3-(4-methylpyridin-3-yl)propanoic acid (CAS: 1270123-97-1) represents a versatile and pharmacologically active molecule with broad applications in medicinal chemistry. Its unique structural features and demonstrated biological effects make it a compelling subject for ongoing research, with potential implications for the treatment of multiple diseases. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic indications.